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Cat. No.: B085885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azapetine, also known by its former trade name Ilidar, is a benzazepine derivative recognized

for its vasodilatory properties.[1][2] Chemically, it is 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine.

[1] Historically, it has been investigated for its clinical efficacy in peripheral arterial diseases.[3]

This technical guide provides an in-depth overview of azapetine, focusing on its mechanism of

action, quantitative pharmacological data, and the experimental methodologies used to

characterize its effects.

Chemical and Physical Properties
A summary of the key chemical and physical properties of azapetine is presented in the table

below.
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Property Value Source

Chemical Formula C17H17N [1]

Molecular Weight 235.33 g/mol [1]

IUPAC Name

6-prop-2-enyl-5,7-

dihydrobenzo[d]

[2]benzazepine

[1]

CAS Number 146-36-1 [1]

SMILES
C=CCN1CC2=CC=CC=C2C3=

CC=CC=C3C1
[1]

Mechanism of Action: Alpha-Adrenergic Receptor
Antagonism
Azapetine functions as a non-selective antagonist of both alpha-1 (α1) and alpha-2 (α2)

adrenergic receptors.[4] These receptors are key components of the sympathetic nervous

system and are primarily located on the surface of vascular smooth muscle cells.

The binding of endogenous catecholamines, such as norepinephrine, to α1 and α2-adrenergic

receptors on vascular smooth muscle cells triggers a signaling cascade that leads to

vasoconstriction. By competitively blocking these receptors, azapetine inhibits the

vasoconstrictive effects of norepinephrine and other sympathomimetic amines. This blockade

results in the relaxation of vascular smooth muscle, leading to vasodilation, a decrease in

peripheral resistance, and an increase in blood flow.[4]

Signaling Pathway
The vasodilatory effect of azapetine is a direct consequence of its interference with the alpha-

adrenergic signaling pathway in vascular smooth muscle cells. The following diagram illustrates

this pathway and the point of inhibition by azapetine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://portlandpress.com/clinsci/article/109/5/431/68009/2-Adrenergic-receptor-signalling-in-hypertension
https://portlandpress.com/clinsci/article/109/5/431/68009/2-Adrenergic-receptor-signalling-in-hypertension
https://pubmed.ncbi.nlm.nih.gov/16232127/
https://portlandpress.com/clinsci/article/109/5/431/68009/2-Adrenergic-receptor-signalling-in-hypertension
https://portlandpress.com/clinsci/article/109/5/431/68009/2-Adrenergic-receptor-signalling-in-hypertension
https://portlandpress.com/clinsci/article/109/5/431/68009/2-Adrenergic-receptor-signalling-in-hypertension
https://www.benchchem.com/product/b085885?utm_src=pdf-body
https://cvpharmacology.com/vasoconstrictor/alpha-agonist
https://www.benchchem.com/product/b085885?utm_src=pdf-body
https://cvpharmacology.com/vasoconstrictor/alpha-agonist
https://www.benchchem.com/product/b085885?utm_src=pdf-body
https://www.benchchem.com/product/b085885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane
Intracellular Space

Norepinephrine α1-Adrenergic
Receptor

α2-Adrenergic
ReceptorAzapetine

Gq

Gi

Phospholipase C
(PLC)

IP3

DAG

Ca²⁺ Release
from SR

Protein Kinase C
(PKC) Vasoconstriction

Adenylyl Cyclase
(AC)

↓ cAMP ↓ Relaxation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- Cell Membranes (α1 or α2)

- Radioligand ([³H]-Prazosin or [³H]-Yohimbine)
- Azapetine dilutions

- Controls

Set up 96-well plate:
- Add membranes, radioligand, and azapetine

Incubate at Room Temperature
(e.g., 60-90 min)

Rapidly filter through
glass fiber filters

Wash filters with
ice-cold buffer

Add scintillation cocktail and
count radioactivity

Data Analysis:
- Calculate specific binding

- Determine IC50
- Calculate Ki

End

 

Start

Prepare and mount
isolated arterial segment

in wire myograph

Equilibrate tissue and
check viability

Induce stable contraction with
Norepinephrine

Cumulatively add increasing
concentrations of Azapetine

Continuously record
isometric tension

Data Analysis:
- Calculate % relaxation

- Generate concentration-response curve
- Determine EC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

